Cas no 1806937-23-4 (3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806937-23-4
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4871946
• Update Time: 2025-11-01

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-6-2-5(9)4(3-12)7(13-6)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： LGGZTQOFNMSPBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine

Introduction to 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1806937-23-4)

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine, identified by the chemical identifier CAS No. 1806937-23-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and a methoxy moiety, endows this compound with diverse reactivity and potential applications in drug discovery and material science.

The compound's structure is particularly noteworthy due to its ability to serve as a versatile building block in medicinal chemistry. The aminomethyl group provides a nucleophilic site for further functionalization, while the electron-withdrawing effects of the chloro and difluoromethyl groups can modulate the electronic properties of the pyridine ring. Additionally, the methoxy group introduces steric and electronic influences that can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that modifications at specific positions on the pyridine ring can significantly alter the potency and selectivity of bioactive compounds. The compound in question, 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine, has been explored in several contexts, particularly in the development of novel therapeutic agents.

One of the most compelling areas of research involving this compound is its application in oncology. Pyridine-based molecules have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The structural features of 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine, such as the presence of a secondary amine and halogenated substituents, align well with known kinase binding pockets. This has led to investigations into its potential as a scaffold for developing small-molecule inhibitors with enhanced efficacy and reduced toxicity.

Furthermore, the compound has been investigated for its antimicrobial properties. The combination of electron-withdrawing groups like the chloro and difluoromethyl moieties can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound exhibit activity against Gram-positive bacteria, making them attractive candidates for further development into novel antibiotics.

The agrochemical industry has also recognized the potential of this compound as a precursor for crop protection agents. Pyridine derivatives are widely used in pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to plants. The unique structural motifs present in 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine could be leveraged to design next-generation herbicides or insecticides that offer improved performance over existing formulations.

From a synthetic chemistry perspective, this compound serves as an excellent model for exploring new methodologies for constructing complex heterocyclic frameworks. The presence of multiple reactive sites allows chemists to employ a variety of transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed cyclizations. These reactions can be tailored to introduce additional functional groups or alter the connectivity within the molecule, enabling access to a wide range of derivatives with tailored properties.

The pharmaceutical industry's interest in this compound is further underscored by its role as a key intermediate in multi-step syntheses. Many drug candidates require intricate molecular architectures that are difficult to achieve through direct functionalization of simpler precursors. By utilizing 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine as a starting material, researchers can streamline synthetic routes and improve yields, thereby reducing costs and increasing scalability.

In conclusion, 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1806937-23-4) represents a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics, while its utility in agrochemical synthesis underscores its importance in broader scientific endeavors. As research continues to uncover new applications for this compound, its relevance is likely to grow even further.